Cas no 2680814-99-5 (5-methyl-4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid)

• Product Name: 5-methyl-4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid
• CAS No: 2680814-99-5
• MF: C₉H₉F₃N₄O₃
• MW: 278.187971830368
• CID: 5853615
• PubChem ID: 165918904
• Update Time: 2025-06-14

5-methyl-4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28285284
• 2680814-99-5
• 5-methyl-4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid

• Inchi： 1S/C9H9F3N4O3/c1-4-2-3-15-8(13-5(14-15)6(17)18)16(4)7(19)9(10,11)12/h4H,2-3H2,1H3,(H,17,18)
• InChI Key： PIXGHJGAULVOMY-UHFFFAOYSA-N
• SMILES： FC(C(N1C2=NC(C(=O)O)=NN2CCC1C)=O)(F)F

Computed Properties

• Exact Mass: 278.06267465g/mol
• Monoisotopic Mass: 278.06267465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.3Ų

Additional information on 5-methyl-4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid

Research Briefing on 5-methyl-4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS: 2680814-99-5)

The compound 5-methyl-4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS: 2680814-99-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of the trifluoroacetyl group and the triazolopyrimidine core structure has been shown to enhance the compound's reactivity and binding affinity to various biological targets. Researchers have explored its utility in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs, leveraging its unique chemical properties.

One of the most notable findings is the compound's ability to modulate specific signaling pathways involved in cancer progression. In vitro studies have demonstrated its inhibitory effects on certain protein kinases, suggesting its potential as a lead compound for anticancer drug development. Additionally, its structural versatility allows for further derivatization, enabling the exploration of a wide range of biological activities.

The synthesis of 5-methyl-4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid has been optimized in recent publications, with researchers reporting improved yields and purity through innovative catalytic methods. These advancements are critical for scaling up production and facilitating further pharmacological studies. The compound's stability under physiological conditions has also been investigated, providing valuable insights into its potential as a drug candidate.

In conclusion, 5-methyl-4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid represents a promising scaffold for medicinal chemistry applications. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological profile. Future studies will likely focus on in vivo efficacy and toxicity assessments, paving the way for its potential clinical translation.